Cas no 24234-76-2 (3-Cyclobutene-1,2-dione,3,4-diphenyl-)

• Product Name: 3-Cyclobutene-1,2-dione,3,4-diphenyl-
• CAS No: 24234-76-2
• MF: C₁₆H₁₀O₂
• MW: 234.249404430389
• CID: 272905
• PubChem ID: 275888
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione,3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3,4-diphenyl-
• 3,4-diphenylcyclobut-3-ene-1,2-dione
• 3,4-diphenyl-3-cyclobutene-1,2-dione
• 3,4-diphenylcyclobutane-1,2-dione
• 3,4-diphenylcyclobuten-1,2-dione
• 3,4-diphenylcyclobutene-1,2-dione
• 3-Cyclobutene-1,3,4-diphenyl
• Cyclobutenedione,diphenyl
• Diphenylcyclobutenedione
• DTXSID50298415
• NSC123000
• 3-Cyclobutene-1, 3,4-diphenyl-
• 1,2-Diphenylcyclobutene-3,4-dione
• 3-Cyclobutene-1,2-dione, 3,4-diphenyl-
• 3,4-Diphenyl-3-cyclobutene-1,2-dione #
• Cyclobutenedione, diphenyl-
• NSC-123000
• 3,4-diphenyl-cyclobut-3-ene-1,2-dione
• 24234-76-2
• WRLLWXGPZKAASP-UHFFFAOYSA-N
• SCHEMBL18392174

• Inchi： 1S/C16H10O2/c17-15-13(11-7-3-1-4-8-11)14(16(15)18)12-9-5-2-6-10-12/h1-10H
• InChI Key： WRLLWXGPZKAASP-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 234.06800
• Monoisotopic Mass: 234.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 2.74920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives